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Compound of Interest

Compound Name: 2'-Bromoacetanilide

Cat. No.: B057096 Get Quote

This technical guide provides a comprehensive overview of the physical properties of 2'-
Bromoacetanilide, with a primary focus on its melting point. This document is intended for

researchers, scientists, and professionals in drug development who require accurate physical

data and detailed experimental methodologies.

Physical and Chemical Properties
2'-Bromoacetanilide is a white to almost white crystalline solid.[1][2][3] Its key physical and

chemical identifiers are summarized in the table below. The melting point is a crucial parameter

for the identification and purity assessment of this compound. An impure sample will typically

exhibit a depressed and broader melting point range.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b057096?utm_src=pdf-interest
https://www.benchchem.com/product/b057096?utm_src=pdf-body
https://www.benchchem.com/product/b057096?utm_src=pdf-body
https://www.benchchem.com/product/b057096?utm_src=pdf-body
https://www.chembk.com/en/chem/2'-Bromoacetanilide
https://www.thermofisher.com/order/catalog/product/436330050
https://www.fishersci.com/store/msds?partNumber=AC436330050&productDescription=2ANDAPOS%3B-BROMOACETANILIDE+96%25&vendorId=VN00032119&countryCode=US&language=en
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C8H8BrNO [1][2][6][7]

Molar Mass 214.06 g/mol [1][6][7]

Appearance
White to Almost white powder

to crystal
[1][2][3]

Melting Point 100.0 to 104.0 °C

96.5-100.5 °C (lit.) [1][8]

98°C to 103°C [2]

100 - 102 °C [3][9]

99 °C [10]

Purity (GC) min. 98.0 %

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[1]

IUPAC Name N-(2-bromophenyl)acetamide [2][6]

CAS Number 614-76-6 [1][2][6]

Experimental Protocol: Melting Point Determination
The melting point of 2'-Bromoacetanilide is determined using the capillary method with a

melting point apparatus.[4][11] This technique provides a melting range, which is the

temperature from the first appearance of liquid to the complete liquefaction of the solid.

Materials and Equipment:

2'-Bromoacetanilide sample

Melting point apparatus (e.g., Mel-Temp or DigiMelt)

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Watch glass or weighing paper

Procedure:

Sample Preparation:

Ensure the 2'-Bromoacetanilide sample is completely dry.[11]

If the crystals are large, gently grind them into a fine powder using a clean, dry mortar and

pestle.[12] This ensures uniform packing and heat transfer.

Packing the Capillary Tube:

Place a small amount of the powdered sample onto a watch glass.[4]

Press the open end of a capillary tube into the powder to collect a small amount of the

sample.[4][5]

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed bottom.

[5][13] The packed sample should be approximately 1-2 mm high.[5][13]

Melting Point Measurement:

Initial Rapid Determination (Optional but Recommended): To save time, a preliminary rapid

heating can be performed to find the approximate melting point.[4][12] Set the heating rate

to 10-20 °C per minute.[12]

Accurate Determination:

Allow the apparatus to cool to at least 20 °C below the approximate melting point.

Insert the packed capillary tube into the heating block of the melting point apparatus.[12]

Set the heating rate to a slow and steady 1-2 °C per minute.[4][13] A slow heating rate is

crucial for an accurate measurement.[4]
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Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating and record the temperature at which the last crystal melts (the end of

the melting range).[4]

Data Recording and Analysis:

Record the melting point range (e.g., 100-102 °C).

For high accuracy, repeat the measurement with two more samples. The results should be

consistent.

A sharp melting range (0.5-1.0 °C) is indicative of a pure compound.[4] A broad melting

range suggests the presence of impurities.[4][5]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the melting point

of 2'-Bromoacetanilide.
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Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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